Cas no 2138277-77-5 (4-Cyclopropyl-1-(1-methylcyclopropanecarbonyl)piperidin-4-ol)

• Product Name: 4-Cyclopropyl-1-(1-methylcyclopropanecarbonyl)piperidin-4-ol
• CAS No: 2138277-77-5
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6381419
• PubChem ID: 165447361
• Update Time: 2025-06-09

4-Cyclopropyl-1-(1-methylcyclopropanecarbonyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-702086
• 2138277-77-5
• 4-cyclopropyl-1-(1-methylcyclopropanecarbonyl)piperidin-4-ol
• 4-Cyclopropyl-1-(1-methylcyclopropanecarbonyl)piperidin-4-ol

• Inchi： 1S/C13H21NO2/c1-12(4-5-12)11(15)14-8-6-13(16,7-9-14)10-2-3-10/h10,16H,2-9H2,1H3
• InChI Key： WUWCQFROGFBEMS-UHFFFAOYSA-N
• SMILES： OC1(CCN(C(C2(C)CC2)=O)CC1)C1CC1

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-Cyclopropyl-1-(1-methylcyclopropanecarbonyl)piperidin-4-ol

Chemical Profile of 4-Cyclopropyl-1-(1-methylcyclopropanecarbonyl)piperidin-4-ol (CAS No. 2138277-77-5)

4-Cyclopropyl-1-(1-methylcyclopropanecarbonyl)piperidin-4-ol (CAS No. 2138277-77-5) is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the piperidine class of heterocyclic compounds, which are widely recognized for their role in drug development. The presence of a cyclopropyl group and a 1-methylcyclopropanecarbonyl moiety in its molecular structure contributes to its distinct chemical properties and reactivity, making it a subject of interest for synthetic chemists and medicinal researchers.

The nomenclature of this compound follows the IUPAC rules, precisely describing its molecular architecture. The 4-cyclopropyl substituent indicates the attachment of a cyclopropyl ring at the fourth position of the piperidine ring, while the 1-(1-methylcyclopropanecarbonyl) moiety signifies the presence of a carbonyl group linked to a methyl-substituted cyclopropane at the first position. This specific arrangement imparts unique steric and electronic characteristics to the molecule, which can influence its interactions with biological targets.

In recent years, there has been a growing interest in developing novel piperidine derivatives as pharmacological agents due to their favorable pharmacokinetic properties and diverse biological activities. The structure-activity relationship (SAR) of piperidine-based compounds has been extensively studied, revealing that modifications at various positions can significantly alter their biological efficacy. The compound 4-cyclopropyl-1-(1-methylcyclopropanecarbonyl)piperidin-4-ol represents an advanced scaffold that may exhibit promising therapeutic potential.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) therapeutics. Piperidine derivatives have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with key neurotransmitter systems. The cyclopropyl group, in particular, has been associated with enhanced metabolic stability and improved binding affinity to certain receptors. Preliminary studies suggest that compounds with this motif may exhibit properties similar to those of known CNS active agents, making them attractive candidates for further investigation.

Additionally, the 1-methylcyclopropanecarbonyl substituent introduces a lipophilic character to the molecule, which can be advantageous for drug delivery and membrane permeability. This feature is particularly relevant in medicinal chemistry, where optimizing lipophilicity is often crucial for achieving desired pharmacological effects. The combination of these structural elements may confer upon 4-cyclopropyl-1-(1-methylcyclopropanecarbonyl)piperidin-4-ol both metabolic stability and sufficient lipophilicity for effective therapeutic action.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. The incorporation of protective groups and careful regioselective transformations are essential to achieve the desired product with high purity and yield.

In terms of biological evaluation, early studies have indicated that derivatives of piperidine with cyclopropyl substituents may possess inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. While comprehensive pharmacological data on 4-cyclopropyl-1-(1-methylcyclopropanecarbonyl)piperidin-4-ol is still limited, its structural features suggest potential therapeutic applications in these areas. Further preclinical studies are warranted to elucidate its mechanism of action and assess its safety profile.

The compound’s unique structural motifs also make it an interesting candidate for exploring novel synthetic pathways and functionalization strategies. Researchers are investigating ways to modify its core structure while retaining or enhancing its biological activity. This includes exploring different substitution patterns on the piperidine ring and incorporating additional functional groups that could improve binding affinity or metabolic stability.

From an industrial perspective, the production of 4-cyclopropyl-1-(1-methylcyclopropanecarbonyl)piperidin-4-ol on an industrial scale presents both challenges and opportunities. Scaling up synthetic routes requires optimizing reaction conditions for cost-effectiveness and minimizing waste generation. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from laboratory research to clinical development.

The future prospects for this compound are promising, given its structural uniqueness and potential biological relevance. As research progresses, it is expected that more detailed information regarding its pharmacological properties will become available. This will not only enhance our understanding of piperidine-based therapeutics but also provide new insights into drug design principles applicable across multiple therapeutic areas.